Cas no 2138006-96-7 (2-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropyl-N-methylacetamide)

• Product Name: 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropyl-N-methylacetamide
• CAS No: 2138006-96-7
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 6239963
• PubChem ID: 165855309
• Update Time: 2025-06-10

2-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropyl-N-methylacetamide
• 2138006-96-7
• EN300-1114029

• Inchi： 1S/C8H13N5O/c1-12(6-2-3-6)8(14)5-13-10-4-7(9)11-13/h4,6H,2-3,5H2,1H3,(H2,9,11)
• InChI Key： UNGWWJKYBFPOGK-UHFFFAOYSA-N
• SMILES： O=C(CN1N=CC(N)=N1)N(C)C1CC1

Computed Properties

• Exact Mass: 195.11201006g/mol
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77Ų

Additional information on 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropyl-N-methylacetamide

Research Brief on 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropyl-N-methylacetamide (CAS: 2138006-96-7)

2-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropyl-N-methylacetamide (CAS: 2138006-96-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole and cyclopropyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropyl-N-methylacetamide involves a multi-step process that emphasizes the incorporation of the 1,2,3-triazole ring, a heterocyclic structure known for its stability and bioactivity. Researchers have optimized the synthetic route to improve yield and purity, with recent advancements focusing on green chemistry principles to reduce environmental impact. The compound's molecular structure has been confirmed through spectroscopic techniques such as NMR and mass spectrometry, ensuring its identity and purity for subsequent biological evaluations.

In vitro studies have demonstrated that 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropyl-N-methylacetamide exhibits notable activity against specific enzymatic targets, including kinases and proteases. These findings suggest its potential as a lead compound for the development of kinase inhibitors or protease modulators, which are highly relevant in oncology and inflammatory diseases. Additionally, preliminary cytotoxicity assays indicate a favorable safety profile, with selective activity against cancer cell lines while sparing normal cells, highlighting its therapeutic window.

Recent research has also investigated the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its bioactivity, providing insights for further structural optimization. Computational modeling and docking simulations have further elucidated its binding interactions with target proteins, supporting its potential as a scaffold for drug design. These studies underscore the compound's versatility and its applicability in rational drug discovery.

Looking ahead, the development of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropyl-N-methylacetamide faces several challenges, including scalability of synthesis, in vivo pharmacokinetics, and toxicity profiling. However, the compound's promising preclinical data and unique chemical structure make it a compelling candidate for continued investigation. Future research directions may include advanced formulation studies, combination therapies, and exploration of its efficacy in animal models of disease.

In conclusion, 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropyl-N-methylacetamide represents an exciting advancement in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential therapeutic applications position it as a valuable compound for further exploration. As research progresses, this molecule may contribute to the development of novel treatments for a range of diseases, offering new hope for patients and advancing the field of medicinal chemistry.